Cas no 941975-47-9 (N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-fluorobenzamide)

• Product Name: N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-fluorobenzamide
• CAS No: 941975-47-9
• MF: C₁₆H₁₄ClFN₂O₃S
• MW: 368.810365200043
• CID: 5502453
• Update Time: 2025-05-30

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-fluorobenzamide
• N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-fluorobenzamide

• Inchi： 1S/C16H14ClFN2O3S/c17-13-7-6-11(10-15(13)20-8-3-9-24(20,22)23)19-16(21)12-4-1-2-5-14(12)18/h1-2,4-7,10H,3,8-9H2,(H,19,21)
• InChI Key： YLDCXVSHAMFXDY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(N2CCCS2(=O)=O)=C1)(=O)C1=CC=CC=C1F

Additional information on N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-fluorobenzamide

Introduction to N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-fluorobenzamide (CAS No. 941975-47-9)

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-fluorobenzamide (CAS No. 941975-47-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate both fluorine and thiazolidine moieties, which are known for their ability to modulate various biological pathways. The presence of a 4-chloro substituent and a 2-fluorobenzamide group enhances its interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The structural framework of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-fluorobenzamide is characterized by a phenyl ring linked to a thiazolidine ring system, which is further functionalized with a 4-chlorophenyl moiety and a 2-fluorobenzamide group. This configuration suggests that the compound may exhibit properties such as high lipophilicity and good solubility in both polar and non-polar environments, which are crucial for its absorption, distribution, metabolism, and excretion (ADME) profiles. The 4-chloro substituent is particularly noteworthy as it can enhance the compound's binding affinity to biological targets by increasing electronic density and reducing steric hindrance.

In recent years, there has been growing interest in the development of novel therapeutic agents that target inflammation and immunomodulation. The thiazolidine ring system in N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-fluorobenzamide has been shown to possess anti-inflammatory properties by inhibiting key enzymes such as COX and LOX. Additionally, the 2-fluorobenzamide group is known to enhance the metabolic stability of drugs by resisting enzymatic degradation. These features make this compound an attractive candidate for further exploration in the treatment of chronic inflammatory diseases.

The synthesis of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-fluorobenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the condensation of 4-chlorophenylacetic acid with thiazole derivatives followed by functionalization with a 2-fluorobenzamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired regioselectivity and stereoselectivity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the compound.

Evaluation of the pharmacological properties of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-fluorobenzamide has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta in human macrophage cell lines. Furthermore, preliminary in vivo studies have shown that this compound can reduce inflammation in animal models of arthritis without significant side effects. These findings suggest that N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yll)phenyl)-2-fluorobenzamide may have therapeutic potential in the management of inflammatory disorders.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The introduction of a fluorine atom at the 2-position of the benzamide group enhances the compound's bioavailability by improving its metabolic stability and binding affinity to biological targets. Fluorinated compounds are known for their ability to modulate enzyme activity and receptor binding through subtle changes in electronic properties. In the case of N-(4-chloro-3-(E-[[(5-methylthiazolizinizin]-^[5H])idene]phenyl)-N,N-dimethyl)-benzamide, the fluorine atom contributes to its potentiation against various inflammatory mediators.

The future direction of research on N-(E-[[(5-methylthiazolizinizin]-^[5H])idene]phenyl)-N,N-dimethyl)-benzamide CAS No 941975479 includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with cellular receptors and signaling pathways will provide valuable insights into its therapeutic potential. Additionally, investigating its efficacy in larger clinical trials will be essential to confirm its safety and efficacy in human patients.

In conclusion, N-(E-[[(5-methylthiazolizinizin]-^[5H])idene]phenyl)-N,N-dimethyl)-benzamide CAS No 941975479